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1-Aziridinecarboxamide, N,N'-1,6-
Compound Name: o
hexanediylbis-

Cat. No.: B122226

An In-Depth Technical Guide to 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- (CAS
Number: 2271-93-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-, with the CAS number 2271-93-4, is a
bifunctional aziridine compound. Aziridines are three-membered heterocyclic rings containing a
nitrogen atom and are known for their high reactivity, which makes them valuable intermediates
in organic synthesis and as functional moieties in biologically active molecules. This document
provides a comprehensive overview of the available technical information for this compound,
including its chemical and physical properties, a postulated mechanism of action as a DNA
alkylating agent, a general synthesis route, and safety information. While specific quantitative
biological data and detailed experimental protocols for this particular compound are not
extensively available in public literature, this guide consolidates the existing knowledge and
provides a framework for its potential application in research and drug development,
particularly in the context of its presumed role as a DNA crosslinking agent.

Chemical and Physical Properties

1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is a solid, typically a white or brown
powder, with a molecular weight of 254.33 g/mol .[1] A summary of its key chemical and
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physical properties is presented in Table 1.

Property Value Reference(s)
CAS Number 2271-93-4 [11[2][3]
Molecular Formula C12H22N402 [1][3]1[4]
Molecular Weight 254.33 g/mol [1]
N-[6-(aziridine-1-
IUPAC Name carbonylamino)hexyllaziridine-  [1]
1-carboxamide
N,N'-Hexamethylene-1,6-bis(1-
aziridinecarboxamide),
Hexamethylenebis(ethyleneure
Synonyms [1]
a), 1,6-
Hexamethylenebis(ethyleneure
a)
Appearance White to brown powder
Melting Point 106 °C (from acetone) [4]

Boiling Point (estimated)

397.54 °C

[4]

Density (estimated)

1.233 + 0.06 g/cm? (at 20 °C)

[4]

Storage Temperature

2-8°C

[4]

Synthesis

A potential synthetic route for 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- involves the

reaction of ethyleneimine (aziridine) with hexamethylene diisocyanate in a solvent such as

acetone.[5]

General Reaction Scheme:
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(2 X Ethyleneimine) |

(Hexamethylene Diisocyanate)
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N,N'-1,6-hexanediylbis-
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Compound Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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